Cas no 5292-39-7 (3,4,5,6-tetrafluorophthaloyl difluoride)

• Product Name: 3,4,5,6-tetrafluorophthaloyl difluoride
• CAS No: 5292-39-7
• MF: C₈F₆O₂
• MW: 242.074823379517
• MDL: MFCD29066027
• CID: 2102885
• PubChem ID: 11075613
• Update Time: 2025-11-06

3,4,5,6-tetrafluorophthaloyl difluoride Chemical and Physical Properties

Names and Identifiers

• 3,4,5,6-tetrafluorophthaloyl difluoride
• MFCD29066027
• SCHEMBL6448128
• 5292-39-7
• 3,4,5,6-tetrafluorobenzene-1,2-dicarbonyl Fluoride
• 3,4,5,6-tetrafluorophthaloyldifluoride
• tetrafluorophthalyl difluoride
• BCXZYLKBVCDHHC-UHFFFAOYSA-N
• 2,3,4,5-Tetrafluorophthaloyl fluoride
• 2,3,4,5-Tetrafluorophthaloyl fluoride, 98%

• MDL： MFCD29066027
• Inchi： 1S/C8F6O2/c9-3-1(7(13)15)2(8(14)16)4(10)6(12)5(3)11
• InChI Key： BCXZYLKBVCDHHC-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C(C(=O)F)=C1C(=O)F)F)F)F

Computed Properties

• Exact Mass: 241.98024821Da
• Monoisotopic Mass: 241.98024821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Additional information on 3,4,5,6-tetrafluorophthaloyl difluoride

Comprehensive Overview of 3,4,5,6-Tetrafluorophthaloyl Difluoride (CAS No. 5292-39-7): Properties, Applications, and Industry Trends

3,4,5,6-Tetrafluorophthaloyl difluoride (CAS No. 5292-39-7) is a highly specialized fluorinated organic compound gaining attention in advanced material science and pharmaceutical research. With the increasing demand for fluorinated building blocks in modern chemistry, this compound stands out due to its unique reactivity and structural properties. Its molecular formula, C₈F₆O₂, highlights its high fluorine content, which contributes to exceptional thermal stability and chemical resistance—key traits sought after in industries like high-performance polymers and electronic materials.

Recent studies emphasize the role of 3,4,5,6-tetrafluorophthaloyl difluoride in synthesizing polyimide precursors, a class of materials critical for flexible electronics and aerospace applications. As the global market for wearable technology and 5G infrastructure expands, researchers are exploring how fluorinated intermediates like this compound can enhance dielectric properties and heat tolerance. Notably, its hydrolytic stability makes it a candidate for coatings in humid environments, addressing common challenges in renewable energy systems such as solar panel encapsulation.

From a synthetic perspective, 5292-39-7 serves as a versatile cross-linking agent due to its two reactive acyl fluoride groups. This feature aligns with the growing interest in click chemistry and modular synthesis, where precision and efficiency are paramount. Laboratories focusing on covalent organic frameworks (COFs) have reported its utility in creating porous materials with tailored pore sizes—an area trending in carbon capture research. Furthermore, its compatibility with microwave-assisted reactions (a green chemistry priority) reduces energy consumption compared to traditional methods.

Environmental considerations are shaping the discourse around fluorochemicals like 3,4,5,6-tetrafluorophthaloyl difluoride. While its persistence requires careful handling, advancements in biodegradable fluoropolymers are leveraging such compounds to balance performance with sustainability. Analytical techniques like 19F-NMR spectroscopy are crucial for monitoring its transformation in complex matrices, a topic frequently searched by analytical chemists optimizing quality control protocols.

The commercial landscape for 5292-39-7 reflects broader trends in specialty chemicals procurement. Suppliers increasingly highlight batch-to-batch consistency and ultra-high purity grades (>99.5%) to meet pharmaceutical GMP standards. This aligns with the rise of continuous flow chemistry, where impurities can significantly impact reactor performance. Storage recommendations often emphasize anhydrous conditions under inert gas—a detail critical for users searching for long-term stability solutions.

Emerging applications in optoelectronics have brought new relevance to this compound. Its ability to modify the refractive index of optical resins without compromising transparency is being explored for AR/VR lens materials. Additionally, the compound’s low polarizability makes it interesting for non-linear optical materials—a hot topic in photonics research. Patent analyses reveal a steady increase in filings incorporating tetrafluorophthaloyl derivatives, particularly in Asia-Pacific markets investing heavily in display technologies.

From a safety standpoint, proper handling of 3,4,5,6-tetrafluorophthaloyl difluoride requires attention to its moisture sensitivity. Technical datasheets consistently recommend Schlenk line techniques for air-sensitive operations—a practical consideration for synthetic chemists troubleshooting yield optimization issues. The compound’s vapor pressure characteristics also make local exhaust ventilation essential, a frequently searched term in laboratory safety guidelines.

Looking ahead, the demand for 5292-39-7 is projected to grow alongside developments in fluorine chemistry. Its niche applications in battery electrolytes (particularly for lithium-sulfur systems) and proton-exchange membranes position it as a material of interest for next-gen energy storage. As regulatory frameworks evolve regarding PFAS alternatives, this compound’s defined degradation pathways may offer advantages over longer-chain fluorochemicals.